Cas no 221296-50-0 (Carbamic acid,[2-[(3-aminopropyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[2-[(3-aminopropyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 221296-50-0
• MF: C₁₀H₂₃N₃O₂
• MW: 217.308522462845
• CID: 244225
• PubChem ID: 45092284
• Update Time: 2025-04-19

Carbamic acid,[2-[(3-aminopropyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-[(3-aminopropyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl (2-((3-aminopropyl)amino)ethyl)carbamate
• 221296-50-0

• Inchi： 1S/C10H23N3O2/c1-10(2,3)15-9(14)13-8-7-12-6-4-5-11/h12H,4-8,11H2,1-3H3,(H,13,14)
• InChI Key： WJAIZPIXVXOFIX-UHFFFAOYSA-N
• SMILES： O(C(NCCNCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.17902698g/mol
• Monoisotopic Mass: 217.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.4Ų